Cas no 1707563-35-6 (1-Benzyl-1,4,5,6-tetrahydro-pyridine-2-carboxylic acid methyl ester)

• Product Name: 1-Benzyl-1,4,5,6-tetrahydro-pyridine-2-carboxylic acid methyl ester
• CAS No: 1707563-35-6
• MF: C₁₄H₁₇NO₂
• MW: 231.290283918381
• CID: 5210658
• Update Time: 2025-10-23

1-Benzyl-1,4,5,6-tetrahydro-pyridine-2-carboxylic acid methyl ester Chemical and Physical Properties

Names and Identifiers

• 1-Benzyl-1,4,5,6-tetrahydro-pyridine-2-carboxylic acid methyl ester
• 2-Pyridinecarboxylic acid, 1,4,5,6-tetrahydro-1-(phenylmethyl)-, methyl ester

• Inchi： 1S/C14H17NO2/c1-17-14(16)13-9-5-6-10-15(13)11-12-7-3-2-4-8-12/h2-4,7-9H,5-6,10-11H2,1H3
• InChI Key： GJTQRQUBGZBXGN-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)N(CC2=CC=CC=C2)CCCC=1

Additional information on 1-Benzyl-1,4,5,6-tetrahydro-pyridine-2-carboxylic acid methyl ester

Introduction to 1-Benzyl-1,4,5,6-tetrahydro-pyridine-2-carboxylic acid methyl ester (CAS No. 1707563-35-6)

1-Benzyl-1,4,5,6-tetrahydro-pyridine-2-carboxylic acid methyl ester, identified by the CAS number 1707563-35-6, is a significant compound in the field of pharmaceutical chemistry and drug discovery. This molecule belongs to the tetrahydro-pyridine (THP) class, which is well-documented for its diverse biological activities and applications in medicinal chemistry. The presence of a benzyl group and a carboxylic acid methyl ester moiety enhances its potential as a synthetic intermediate and pharmacophore in the development of novel therapeutic agents.

The structural features of 1-Benzyl-1,4,5,6-tetrahydro-pyridine-2-carboxylic acid methyl ester make it a versatile building block for designing molecules with specific biological targets. The tetrahydro-pyridine core is commonly found in bioactive natural products and synthetic drugs, contributing to favorable pharmacokinetic properties such as improved solubility and metabolic stability. Additionally, the benzyl group can serve as a handle for further functionalization, while the carboxylic acid methyl ester provides a site for derivatization into amides or other pharmacologically relevant structures.

In recent years, there has been growing interest in THP derivatives due to their potential applications in treating neurological disorders, cardiovascular diseases, and infectious diseases. For instance, studies have highlighted the role of tetrahydro-pyridine scaffolds in modulating neurotransmitter systems, making them valuable candidates for drugs targeting central nervous system (CNS) disorders. The compound 1-Benzyl-1,4,5,6-tetrahydro-pyridine-2-carboxylic acid methyl ester (CAS No. 1707563-35-6) has been explored in several preclinical studies as a precursor for developing novel therapeutics.

One of the most compelling aspects of this compound is its potential in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways and are frequently implicated in various diseases, including cancer. By incorporating the tetrahydro-pyridine core into kinase inhibitors, researchers aim to enhance binding affinity and selectivity. The benzyl and ester functionalities provide additional opportunities for optimizing drug-like properties such as solubility and bioavailability. Preliminary studies have shown that derivatives of 1-Benzyl-1,4,5,6-tetrahydro-pyridine-2-carboxylic acid methyl ester exhibit promising activity against certain kinases, suggesting their potential as lead compounds for further development.

The pharmaceutical industry has also explored this compound for its role in antiviral and antibacterial applications. The unique structural motif of tetrahydro-pyridine has been demonstrated to interact with viral proteases and enzymes involved in bacterial metabolism. Researchers have utilized 1-Benzyl-1,4,5,6-tetrahydro-pyridine-2-carboxylic acid methyl ester (CAS No. 1707563-35-6) as a scaffold to design molecules that disrupt viral replication cycles or inhibit bacterial growth. These efforts align with the ongoing need for new antimicrobial agents to combat resistant strains.

From a synthetic chemistry perspective, 1-Benzyl-1,4,5,6-tetrahydro-pyridine-2-carboxylic acid methyl ester serves as an excellent starting material for exploring novel synthetic pathways. Its reactivity allows for modifications at multiple sites, enabling the creation of libraries of derivatives with tailored biological activities. Advances in automated synthesis and high-throughput screening have further facilitated the exploration of this compound’s potential by allowing rapid testing of numerous analogs.

The biotechnological relevance of this compound extends beyond drug discovery. It has been utilized in research aimed at understanding enzyme mechanisms and developing new catalysts. The ability to modify its structure makes it a valuable tool for studying how molecular changes affect enzyme activity and substrate binding. Such insights are crucial for designing more efficient biocatalysts with industrial applications.

Looking ahead, the future prospects for 1-Benzyl-1,4,5,6-tetrahydro-pyridine-2-carboxylic acid methyl ester (CAS No. 1707563-35-6) are promising. As computational methods improve and high-resolution structural data become more accessible, researchers will be better positioned to predict how modifications to this scaffold will influence biological activity. This synergy between computational modeling and experimental validation will accelerate the discovery process.

In conclusion,1-Benzyl-1，4，5，6-tetrahydro-pyridine -2-carboxylic acid methyl ester represents a significant asset in pharmaceutical research due to its structural versatility and potential therapeutic applications。 Its role as a precursor for kinase inhibitors，antiviral agents，and other bioactive molecules underscores its importance。 As scientific understanding evolves，the utility of this compound is expected to expand，further solidifying its place as a key player in medicinal chemistry。